Cas no 41701-84-2 (formaldehyde; 2-methylphenol; 3-methylphenol; 4-methylphenol; phenol)

• Product Name: formaldehyde; 2-methylphenol; 3-methylphenol; 4-methylphenol; phenol
• CAS No: 41701-84-2
• MF: C₂₈H₃₂O₅
• MW: 448.550688743591
• CID: 332231
• PubChem ID: 6451785
• Update Time: 2025-04-19

formaldehyde; 2-methylphenol; 3-methylphenol; 4-methylphenol; phenol Chemical and Physical Properties

Names and Identifiers

• Formaldehyde, polymer with 2-methylphenol, 3-methylphenol, 4-methylphenol and phenol
• formaldehyde,2-methylphenol,3-methylphenol,4-methylphenol,phenol
• 2-methylphenol
• 3-methylphenol
• 4-methylphenol
• formaldehyde
• phenol
• 41701-84-2
• formaldehyde; 2-methylphenol; 3-methylphenol; 4-methylphenol; phenol

• Inchi： 1S/3C7H8O.C6H6O.CH2O/c1-6-2-4-7(8)5-3-6;1-6-3-2-4-7(8)5-6;1-6-4-2-3-5-7(6)8;7-6-4-2-1-3-5-6;1-2/h3*2-5,8H,1H3;1-5,7H;1H2
• InChI Key： QDKRAMJGAUVPAE-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C.OC1=CC=CC(C)=C1.OC1C=CC(C)=CC=1.OC1C=CC=CC=1.O=C

Computed Properties

• Exact Mass: 448.22497412g/mol
• Monoisotopic Mass: 448.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų